Cas no 83322-23-0 (5-benzylthiophene-2-carbaldehyde)

• Product name: 5-benzylthiophene-2-carbaldehyde
• CAS No: 83322-23-0
• MF: C₁₂H₁₀OS
• MW: 202.272
• MDL: MFCD04967227
• CID: 2626153
• PubChem ID: 7017105

5-benzylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-benzylthiophene-2-carbaldehyde
• EN300-92308
• G49915
• IDA32223
• AKOS000305895
• DB-088016
• 5-benzyl-thiophene-2-carbaldehyde
• Z1263738140
• 5-(phenylmethyl)thiophene-2-carboxaldehyde
• CS-0264203
• A1-27167
• MFCD04967227
• SCHEMBL1680416
• DYTNGDNLLFVCBH-UHFFFAOYSA-N
• STK312904
• 83322-23-0

• MDL： MFCD04967227
• Inchi： InChI=1S/C12H10OS/c13-9-12-7-6-11(14-12)8-10-4-2-1-3-5-10/h1-7,9H,8H2
• InChI Key： DYTNGDNLLFVCBH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CC2=CC=C(C=O)S2

Computed Properties

• Exact Mass: 202.04523611Da
• Monoisotopic Mass: 202.04523611Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.3Ų

5-benzylthiophene-2-carbaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 5-benzylthiophene-2-carbaldehyde

Recent Advances in the Study of 5-Benzylthiophene-2-carbaldehyde (CAS: 83322-23-0) in Chemical Biology and Pharmaceutical Research

5-Benzylthiophene-2-carbaldehyde (CAS: 83322-23-0) is a key intermediate in the synthesis of various bioactive compounds and has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its thiophene core and benzyl substituent, serves as a versatile building block for the development of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, particularly in the design of enzyme inhibitors, antimicrobial agents, and anti-inflammatory compounds. The unique structural features of 5-benzylthiophene-2-carbaldehyde enable its interaction with diverse biological targets, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-benzylthiophene-2-carbaldehyde as a precursor in the synthesis of potent kinase inhibitors. The study demonstrated that derivatives of this compound exhibited high selectivity and affinity for specific kinase targets, which are implicated in cancer progression. The researchers employed molecular docking and in vitro assays to validate the binding interactions and inhibitory effects of these derivatives. Their findings suggest that 5-benzylthiophene-2-carbaldehyde-based compounds could serve as a foundation for developing next-generation anticancer therapies.

Another notable application of 5-benzylthiophene-2-carbaldehyde was highlighted in a 2022 European Journal of Medicinal Chemistry article, where it was utilized to synthesize novel antimicrobial agents. The study focused on modifying the aldehyde functional group to enhance the compound's activity against drug-resistant bacterial strains. The resulting derivatives showed significant efficacy against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. This research underscores the potential of 5-benzylthiophene-2-carbaldehyde as a scaffold for designing new antibiotics to address the growing challenge of antimicrobial resistance.

Beyond its therapeutic applications, 5-benzylthiophene-2-carbaldehyde has also been explored in material science. A 2023 study in ACS Applied Materials & Interfaces reported its use in the development of organic semiconductors. The compound's electron-rich thiophene ring and aldehyde functionality make it suitable for constructing conjugated polymers with desirable electronic properties. These polymers exhibited excellent charge transport characteristics, suggesting their potential use in flexible electronics and optoelectronic devices.

In conclusion, 5-benzylthiophene-2-carbaldehyde (CAS: 83322-23-0) continues to be a molecule of interest across multiple disciplines, from drug discovery to materials science. Its structural versatility and functional adaptability make it a valuable tool for researchers aiming to address pressing challenges in healthcare and technology. Future studies are expected to further elucidate its mechanisms of action and expand its applications, paving the way for innovative solutions in the chemical biology and pharmaceutical industries.